Cas no 51103-74-3 (Phosphinic acid, methylphenyl-, butyl ester)

• Product name: Phosphinic acid, methylphenyl-, butyl ester
• CAS No: 51103-74-3
• MF: C₁₁H₁₇O₂P
• MW: 212.22528
• CID: 1570253
• PubChem ID: 13095786

Phosphinic acid, methylphenyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, methylphenyl-, butyl ester
• [butoxy(methyl)phosphoryl]benzene
• SCHEMBL575732
• DTXSID50518024
• butyl methyl(phenyl)phosphinate
• 51103-74-3
• (butoxy-methylphosphoryl)benzene

• Inchi： InChI=1S/C11H17O2P/c1-3-4-10-13-14(2,12)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key： XGKNNAXXZYLYDX-UHFFFAOYSA-N
• SMILES： CCCCOP(=O)(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 212.09671
• Monoisotopic Mass: 212.09661678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3